1-Butoxy-3-chloropropan-2-one

• CAS RN: 116024-29-4
• Molecular Formula: C7H13ClO2
• Molecular Weight: 164.63 g/mol
• IUPAC Name: 1-butoxy-3-chloropropan-2-one
• InChI: InChI=1S/C7H13ClO2/c1-2-3-4-10-6-7(9)5-8/h2-6H2,1H3
• InChI Key: XYSQEUQZUFPMLZ-UHFFFAOYSA-N
• SMILES: CCCCOCC(=O)CCl
• synonyms: 2-Propanone, 1-butoxy-3-chloro-

Description

1-Butoxy-3-chloropropan-2-one, also known as BCP, is a chemical compound that is widely used in various scientific research applications. It is a colorless liquid that has a strong odor and is soluble in water. BCP is an important intermediate in the synthesis of various chemicals and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-Butoxy-3-chloropropan-2-one is not well understood, but it is believed to act as an alkylating agent, reacting with various nucleophiles in the body. 1-Butoxy-3-chloropropan-2-one has been shown to induce DNA damage and inhibit DNA repair mechanisms, which may contribute to its cytotoxic effects.
Biochemical and Physiological Effects:
1-Butoxy-3-chloropropan-2-one has been shown to have various biochemical and physiological effects, including cytotoxicity, genotoxicity, and neurotoxicity. It has been shown to induce apoptosis in various cell lines and has been studied for its potential anticancer properties. 1-Butoxy-3-chloropropan-2-one has also been shown to induce oxidative stress and disrupt cellular signaling pathways, which may contribute to its cytotoxic effects.

Advantages and Limitations for Lab Experiments

1-Butoxy-3-chloropropan-2-one is a useful reagent in the synthesis of various chemicals and is readily available in the market. It is relatively inexpensive and has a high purity, making it suitable for use in various lab experiments. However, 1-Butoxy-3-chloropropan-2-one is also highly toxic and must be handled with care. It is important to use appropriate safety precautions when working with 1-Butoxy-3-chloropropan-2-one, including wearing protective clothing and gloves.

Future Directions

There are several future directions for the study of 1-Butoxy-3-chloropropan-2-one. One area of research is the development of new synthetic routes for 1-Butoxy-3-chloropropan-2-one that are more efficient and environmentally friendly. Another area of research is the study of 1-Butoxy-3-chloropropan-2-one's potential as an anticancer agent, as it has been shown to induce apoptosis in various cancer cell lines. Additionally, the potential neurotoxic effects of 1-Butoxy-3-chloropropan-2-one warrant further investigation, as it has been shown to induce neuronal cell death in vitro. Overall, the study of 1-Butoxy-3-chloropropan-2-one has the potential to lead to the development of new drugs and chemicals with various applications.

Synthesis Methods

The synthesis of 1-Butoxy-3-chloropropan-2-one involves the reaction of 3-chloropropan-1-ol with butyric anhydride in the presence of a catalyst such as sulfuric acid. The reaction takes place at a temperature of around 60-70°C and the resulting product is purified through distillation. This synthesis method is widely used in the industry and has been optimized for high yield and purity.

Scientific Research Applications

1-Butoxy-3-chloropropan-2-one is widely used in scientific research as a solvent and intermediate in the synthesis of various chemicals. It is also used as a reagent in the preparation of various derivatives of carboxylic acids and alcohols. 1-Butoxy-3-chloropropan-2-one is particularly useful in the synthesis of esters, which are important intermediates in the production of various fragrances, flavors, and pharmaceuticals.